Cas no 64111-89-3 (2-Propenoic acid,2-methyl-, 1,1'-[oxybis(methyl-2,1-ethanediyl)] ester)

• Product Name: 2-Propenoic acid,2-methyl-, 1,1'-[oxybis(methyl-2,1-ethanediyl)] ester
• CAS No: 64111-89-3
• MF: C₁₄H₂₂O₅
• MW: 270.321485042572
• CID: 501902
• PubChem ID: 21863595
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, 1,1'-[oxybis(methyl-2,1-ethanediyl)] ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 1,1'-[oxybis(methyl-2,1-ethanediyl)] ester
• Dipropylene glycol diMethacrylate
• UNII-4RID747G4S
• 73694-13-0
• 2-(2-(Methacroyloxy)propoxy)-1-propanol 1-methacrylate
• 4RID747G4S
• 64111-89-3
• dipropyleneglycol dimethacrylate
• NS00129687
• 2-[2-(2-methylprop-2-enoyloxy)propoxy]propyl 2-methylprop-2-enoate
• 2-Propenoic acid, 2-methyl-, 1-methyl-2-(1-methyl-2-((2-methyl-1-oxo-2-propen-1-yl)oxy)ethoxy)ethyl ester
• 1-((1-(Methacryloyloxy)propan-2-yl)oxy)propan-2-yl methacrylate
• 2-Propenoic acid,2-methyl-,1,1'-[oxybis(methyl-2,1-ethanediyl)]ester
• 2-Propenoic acid, 2-methyl-, 1-methyl-2-(1-methyl-2-((2-methyl-1-oxo-2-propenyl)oxy)ethoxy)ethyl ester
• SCHEMBL41275
• Q27260399

• Inchi： 1S/C14H22O5/c1-9(2)13(15)18-7-11(5)17-8-12(6)19-14(16)10(3)4/h11-12H,1,3,7-8H2,2,4-6H3
• InChI Key： JFZBUNLOTDDXNY-UHFFFAOYSA-N
• SMILES： O(CC(C)OC(C(=C)C)=O)C(C)COC(C(=C)C)=O

Computed Properties

• Exact Mass: 270.14700
• Monoisotopic Mass: 270.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 61.83000
• LogP: 2.01860